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Compound of Interest

Compound Name: 4-Methylbenzenesulfonohydrazide

Cat. No.: B056588

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of 4-
methylbenzenesulfonohydrazide, also known as p-toluenesulfonylhydrazide (TSH). This
compound is widely used in organic synthesis and as a foaming agent; however, its thermal
instability presents significant safety considerations.[1] Understanding its decomposition
behavior is crucial for safe handling, storage, and application, particularly in pharmaceutical
development where thermal processes are common.

Core Concepts: Thermal Decomposition Profile

The thermal decomposition of 4-methylbenzenesulfonohydrazide is an exothermic process
that, if not controlled, can lead to a runaway reaction.[1] The decomposition is characterized by
the evolution of gaseous products and the formation of various solid residues.[1] Key thermal
analysis techniques, including Differential Scanning Calorimetry (DSC), Thermogravimetric
Analysis (TGA), and Accelerating Rate Calorimetry (ARC), have been employed to elucidate
the thermal hazard and decomposition pathway of this compound.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data obtained from the thermal analysis of
4-methylbenzenesulfonohydrazide.
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Analytical
Parameter Value . Reference
Technique(s)

Apparent Activation
173.39 kJ mol—1 DSC, ARC [1]

Energy (Ea)
Time to Maximum
Rate under Adiabatic

N 46.8 °C ARC [1]
Conditions (TMRad)
for 24h (TD24)
Time to Maximum
Rate under Adiabatic

N 56 °C ARC [1]
Conditions (TMRad)
for 8h (TD8)
Melting Point 103-108 °C Not specified
Primary Nitrogen, Water, Aryl Thermogravimetric-
Decomposition disulphides, Sulphide Infrared Spectrometry  [1]
Products sulphonates (TG-FTIR)

Proposed Thermal Decomposition Pathway

While the exact, detailed mechanism of the thermal decomposition of 4-
methylbenzenesulfonohydrazide is complex and can be influenced by factors such as
heating rate and the presence of impurities, a plausible reaction pathway can be proposed
based on the identified decomposition products. The decomposition is believed to proceed
through a series of radical and concerted reactions.

The key steps likely involve the initial homolytic cleavage of the N-N and S-N bonds, leading to
the formation of various reactive intermediates. These intermediates then undergo further
reactions to yield the final stable products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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